Cas no 914206-75-0 (6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid)
914206-75-0 structure
Product Name:6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
CAS No:914206-75-0
MF:C7H4ClN3O2
MW:197.578559875488
MDL:MFCD08436709
CID:796733
PubChem ID:33695678
Update Time:2024-10-26
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 6-chloro-
- 6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid (ACI)
- CS-0050213
- 6-chloro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- AS-54323
- AB45016
- 914206-75-0
- DTXSID40652820
- OMMFRAJZXXJIMG-UHFFFAOYSA-N
- SCHEMBL930189
- P17756
- MFCD08436709
- SY006854
- J-518643
- 6-CHLOROPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
- 6-Chloropyrazolo-[1,5-a]pyrimidine-2-carboxylic acid
- DB-079012
- AKOS006291369
-
- MDL: MFCD08436709
- Inchi: 1S/C7H4ClN3O2/c8-4-2-9-6-1-5(7(12)13)10-11(6)3-4/h1-3H,(H,12,13)
- InChI Key: OMMFRAJZXXJIMG-UHFFFAOYSA-N
- SMILES: O=C(C1C=C2N(C=C(C=N2)Cl)N=1)O
Computed Properties
- Exact Mass: 196.99900
- Monoisotopic Mass: 196.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.75
- Refractive Index: 1.756
- PSA: 67.49000
- LogP: 1.08090
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TG183-50mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
914206-75-0 | 97% | 50mg |
606.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TG183-200mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
914206-75-0 | 97% | 200mg |
1515.0CNY | 2021-07-14 | |
| TRC | C274290-25mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylicacid |
914206-75-0 | 25mg |
$ 235.00 | 2022-04-28 | ||
| TRC | C274290-50mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylicacid |
914206-75-0 | 50mg |
$ 390.00 | 2022-04-28 | ||
| TRC | C274290-100mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylicacid |
914206-75-0 | 100mg |
$ 620.00 | 2022-04-28 | ||
| Fluorochem | 227832-100mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
914206-75-0 | 95% | 100mg |
£335.00 | 2022-02-28 | |
| Fluorochem | 227832-250mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid |
914206-75-0 | 95% | 250mg |
£670.00 | 2022-02-28 | |
| abcr | AB303347-100 mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 95%; . |
914206-75-0 | 95% | 100 mg |
€213.00 | 2023-07-19 | |
| abcr | AB303347-250 mg |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 95%; . |
914206-75-0 | 95% | 250 mg |
€384.70 | 2023-07-19 | |
| abcr | AB303347-1 g |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 95%; . |
914206-75-0 | 95% | 1 g |
€899.80 | 2023-07-19 |
6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
914206-75-0 (6-Chloropyrazolo[1,5-a]pyrimidine-2-carboxylic acid) Related Products
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